Cas no 2138513-87-6 (5-Chloro-2-cyclohexylquinolin-3-ol)

• Product Name: 5-Chloro-2-cyclohexylquinolin-3-ol
• CAS No: 2138513-87-6
• MF: C₁₅H₁₆ClNO
• MW: 261.746643066406
• CID: 5927942
• PubChem ID: 165960674
• Update Time: 2025-05-19

5-Chloro-2-cyclohexylquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-801323
• 5-chloro-2-cyclohexylquinolin-3-ol
• 2138513-87-6
• 5-Chloro-2-cyclohexylquinolin-3-ol

• Inchi： 1S/C15H16ClNO/c16-12-7-4-8-13-11(12)9-14(18)15(17-13)10-5-2-1-3-6-10/h4,7-10,18H,1-3,5-6H2
• InChI Key： KMVDHRYYJXHIMV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C=C(C(C1CCCCC1)=N2)O

Computed Properties

• Exact Mass: 261.0920418g/mol
• Monoisotopic Mass: 261.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 5-Chloro-2-cyclohexylquinolin-3-ol

Introduction to 5-Chloro-2-cyclohexylquinolin-3-ol (CAS No. 2138513-87-6)

5-Chloro-2-cyclohexylquinolin-3-ol (CAS No. 2138513-87-6) is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework that combines a quinoline core with chloro and cyclohexyl substituents. This compound has garnered attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The presence of a chloro group at the 5-position and a cyclohexyl group at the 2-position of the quinoline scaffold imparts distinct electronic and steric properties, making it a versatile candidate for further chemical modifications and biological evaluations.

The quinoline moiety is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. The introduction of the cyclohexyl group at the 2-position of the quinoline ring not only influences the overall shape and flexibility of the molecule but also modulates its interactions with biological targets. This structural feature has been strategically employed to enhance binding affinity and selectivity in drug design.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives as therapeutic agents. The 5-chloro-2-cyclohexylquinolin-3-ol structure represents an intriguing example of how modifications to the quinoline scaffold can lead to compounds with enhanced pharmacological profiles. Studies have demonstrated that the chloro substituent can serve as a key interaction point with biological targets, while the cyclohexyl group provides steric hindrance that can fine-tune binding interactions.

One of the most compelling aspects of 5-chloro-2-cyclohexylquinolin-3-ol is its potential as a precursor for more complex pharmacological entities. Researchers have explored various synthetic pathways to modify this compound, leading to derivatives with tailored biological activities. For instance, functionalization at the 3-position of the quinoline ring has been investigated for its impact on metabolic stability and bioavailability. These modifications are crucial in optimizing drug candidates for clinical development.

The synthesis of 5-chloro-2-cyclohexylquinolin-3-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies are essential for producing sufficient quantities of the compound for both laboratory research and potential industrial applications.

Beyond its synthetic significance, 5-chloro-2-cyclohexylquinolin-3-ol has shown promise in preclinical studies as a lead compound for various therapeutic applications. Initial evaluations have highlighted its potential in inhibiting specific enzymatic targets associated with inflammatory diseases and cancer. The unique combination of substituents in its structure allows it to interact with biological pathways in novel ways, offering a foundation for developing next-generation therapeutics.

The quinoline scaffold's versatility extends to its ability to be further functionalized into more complex molecules through diverse chemical transformations. Researchers have leveraged this flexibility to create derivatives with enhanced solubility, improved pharmacokinetic properties, and targeted biological activities. The 5-chloro-2-cyclohexylquinolin-3-ol structure serves as a valuable starting point for such explorations, demonstrating how strategic molecular design can unlock new therapeutic possibilities.

In conclusion, 5-chloro-2-cyclohexylquinolin-3-ol (CAS No. 2138513-87-6) is a compound of considerable interest in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis, characterized by sophisticated organic transformations, underscores the importance of advanced chemical methodologies in drug discovery. As research continues to uncover new biological targets and synthetic strategies, compounds like 5-chloro-2-cyclohexylquinolin-3-ol are poised to play a pivotal role in the development of innovative treatments for various diseases.